N-(3-(ethylthiomethyl)phenyl)acetamide

• Molecular Formula: C11H15NOS
• Molecular Weight: 209.31 g/mol
• IUPAC Name: N-[3-(ethylsulfanylmethyl)phenyl]acetamide
• InChI: InChI=1S/C11H15NOS/c1-3-14-8-10-5-4-6-11(7-10)12-9(2)13/h4-7H,3,8H2,1-2H3,(H,12,13)
• InChI Key: KACLJGILRTVJBR-UHFFFAOYSA-N
• Canonical SMILES: CCSCC1=CC(=CC=C1)NC(=O)C

Description

N-(3-(ethylthiomethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C11H15NOS and its molecular weight is 209.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-(3-(bromomethyl)phenyl)acetamide (6.6 g, 29 mmol) in CH3CN (50 mL) and water (10 mL) was added K2CO3 (6 g, 43 mmol) and EtSH (1.79 g, 29 mmol). The mixture was stirred at r.t. overnight. After removal of the solvent, the residue was extracted with EtOAc, dried and concentrated to give the crude product. The crude was purified by silica gel chromatography (petroleum ether:EtOAc=1:0 to 10:1) to give N-(3-(ethylthiomethyl)phenyl)acetamide (3.4 g, 56% yield) as a light yellow solid. 1H NMR: (400 MHz, CDCl3) δ 7.81 (s, 1H), 7.41 (s, 1H), 7.34 (d, 1H), 7.22-7.17 (m, 1H), 7.01 (d, 1H), 3.61 (s, 2H), 2.41-2.34 (m, 2H), 2.11 (s, 3H), 1.24 (t, 3H).